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Compound of Interest

Compound Name: Roccellic acid

Cat. No.: B1245990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

Roccellic acid (CAS 29838-46-8). Adherence to these guidelines is critical for ensuring

laboratory safety and regulatory compliance.

Hazard Identification and Safety Data Summary
Roccellic acid is a dicarboxylic acid that requires careful handling due to its potential health

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Quantitative Data Summary
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Property Value Source

Molecular Formula C17H32O4 [1]

Molecular Weight 300.4 g/mol [1]

Appearance Solid [2]

Purity ≥95% [2]

Storage Temperature -20°C [2]

Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against eye irritation

from dust or splashes.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[3]

Skin and Body

Laboratory coat and, if

necessary, additional

protective clothing.

To prevent skin contact.[3]

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

with an appropriate cartridge

may be necessary if dust is

generated or ventilation is

inadequate.

To prevent respiratory tract

irritation.[3]

Experimental Protocol: Safe Handling and Use
This protocol outlines the step-by-step procedure for safely handling Roccellic acid in a

laboratory setting.

2.1. Preparation and Weighing
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Work Area Preparation: Conduct all work with Roccellic acid in a designated area,

preferably within a chemical fume hood to minimize inhalation exposure.[4] Ensure the work

surface is clean and uncluttered.

Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in

the table above.

Weighing: Carefully weigh the required amount of solid Roccellic acid. Avoid generating

dust. If dust is unavoidable, use appropriate respiratory protection.

2.2. Solution Preparation

Roccellic acid is soluble in organic solvents such as ethanol, methanol, DMSO, and

dimethylformamide.[2]

Solvent Selection: Choose a suitable solvent based on the experimental requirements.

Dissolution: In a fume hood, add the weighed Roccellic acid to the solvent in an appropriate

container.

Inert Gas Purge: For preparing a stock solution, it is recommended to purge the solvent with

an inert gas before dissolving the acid to enhance stability.[2]

Mixing: Gently swirl or stir the mixture until the solid is completely dissolved. Avoid splashing.

Operational and Disposal Plans
3.1. Spill Management

In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Containment: For a solid spill, carefully sweep up the material, minimizing dust generation,

and place it into a labeled waste container.[5] For a solution spill, use an inert absorbent
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material (e.g., vermiculite, sand) to contain and absorb the liquid.

Cleanup: Collect the absorbent material and place it in a designated hazardous waste

container.[5] Clean the spill area with a suitable solvent, followed by soap and water.

Decontamination: Decontaminate any equipment or surfaces that came into contact with the

acid.

3.2. Waste Disposal Plan

Proper disposal of Roccellic acid and associated waste is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation: Do not mix Roccellic acid waste with other waste streams. It should be

disposed of as hazardous chemical waste.

Container Requirements:

Use a designated, leak-proof, and clearly labeled container for all Roccellic acid waste

(solid and liquid).[6]

The container must be compatible with the chemical properties of the acid.

Label the container as "Hazardous Waste: Roccellic Acid" and include the date.

Disposal of Contaminated Materials:

Dispose of any items grossly contaminated with Roccellic acid, such as gloves, weigh

boats, and paper towels, in the same labeled waste container.[6]

Empty containers that held Roccellic acid should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste. Once

decontaminated, the empty container can be disposed of according to institutional

guidelines.

Final Disposal:

Store the sealed waste container in a designated, secure waste accumulation area.
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Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department or a licensed chemical waste contractor.[6]

Workflow and Logical Relationships
The following diagram illustrates the complete workflow for handling Roccellic acid, from

receipt to disposal.
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Caption: Workflow for safe handling and disposal of Roccellic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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